Cas no 22789-45-3 ((4-Chlorophenyl)(5-methoxy-3-methyl-1H-indol-1-yl)methanone)

(4-Chlorophenyl)(5-methoxy-3-methyl-1H-indol-1-yl)methanone structure
22789-45-3 structure
Product Name:(4-Chlorophenyl)(5-methoxy-3-methyl-1H-indol-1-yl)methanone
CAS No:22789-45-3
MF:C17H14ClNO2
MW:299.751563549042
CID:1092520
PubChem ID:72942179
Update Time:2025-04-20

(4-Chlorophenyl)(5-methoxy-3-methyl-1H-indol-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-Chlorophenyl)(5-methoxy-3-methyl-1H-indol-1-yl)methanone
    • (4-chlorophenyl)-(5-methoxy-3-methylindol-1-yl)methanone
    • 22789-45-3
    • 1-(4-chlorobenzoyl)-5-methoxy-3-methyl-1H-indole
    • Inchi: 1S/C17H14ClNO2/c1-11-10-19(16-8-7-14(21-2)9-15(11)16)17(20)12-3-5-13(18)6-4-12/h3-10H,1-2H3
    • InChI Key: WZVVERCKBWMQLN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(N1C=C(C)C2C=C(C=CC1=2)OC)=O

Computed Properties

  • Exact Mass: 299.0713064g/mol
  • Monoisotopic Mass: 299.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 31.2Ų

(4-Chlorophenyl)(5-methoxy-3-methyl-1H-indol-1-yl)methanone Pricemore >>

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